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Compound of Interest

Compound Name: Canrenone-d6

Cat. No.: B12410217

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

sources of Canrenone-d6, a crucial tool for researchers in pharmacology and drug

development. This document details the technical specifications of Canrenone-d6, outlines its

primary application in quantitative analysis, and provides a representative experimental

protocol for its use as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-

MS) methods.

Introduction to Canrenone-d6
Canrenone-d6 is the deuterated form of Canrenone, the major active metabolite of the

potassium-sparing diuretic, spironolactone. Due to its structural similarity and distinct mass,

Canrenone-d6 is an ideal internal standard for the accurate quantification of Canrenone in

biological matrices. Its use minimizes variability arising from sample preparation and instrument

response, ensuring high precision and accuracy in bioanalytical studies.[1][2][3]
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Several reputable suppliers offer Canrenone-d6 for research purposes. The table below

summarizes the key technical specifications available from these vendors. Researchers should

always refer to the lot-specific Certificate of Analysis (CoA) for precise data on purity and

isotopic enrichment.
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O₃
346.49

Informati

on not

publicly

available

Informati

on not

publicly

available

Informati

on not

publicly

available

LGC

Standard

s

Canreno

ne-d6

(Major)

TRC-

C175612

C₂₂H₂₂D₆

O₃
346.49

>95%

(HPLC)

Informati

on not

publicly

available

+4°C

RXN

Chemical

s

Spironola

ctone EP

Impurity

F-d6

(Canreno

ne-d6)

Not

specified

C₂₂H₂₂D₆

O₃
346.5

High-

purity

Informati

on not

publicly

available

Informati

on not

publicly

available

MedChe

mExpres

s

Canreno

ne-d6

(Aldadien

e-d6)

HY-

B1438S

C₂₂H₂₂D₆

O₃

Not

specified

Informati

on not

publicly

available

Informati

on not

publicly

available

Informati

on not

publicly

available

CymitQui

mica

Canreno

ne-d6

(Major)

TR-

C175612

C₂₂H₂₂D₆

O₃
346.49

Informati

on not

publicly

available

Light

Yellow to

Dark

Yellow

Solid

Informati

on not

publicly

available

Pharmaffi

liates

Canreno

ne-d6

(Major)
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Note on Isotopic Enrichment: The isotopic enrichment of Canrenone-d6 is a critical parameter

for its use as an internal standard. This information is lot-specific and will be detailed in the

Certificate of Analysis provided by the supplier upon purchase.

Mechanism of Action: Aldosterone Antagonism
Canrenone exerts its pharmacological effects by acting as a competitive antagonist of the

mineralocorticoid receptor (MR). Aldosterone, a mineralocorticoid hormone, plays a key role in

regulating blood pressure and electrolyte balance. By binding to the MR, Canrenone blocks the

downstream signaling cascade initiated by aldosterone, leading to increased sodium and water

excretion and potassium retention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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